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For decades, ionophores have been a cornerstone of nutritional management in the beef

feedlot industry, enhancing feed efficiency and animal performance. Among the most utilized

are laidlomycin propionate and monensin sodium. This guide provides a comprehensive

comparison of their performance in finishing steers, supported by experimental data, for

researchers, scientists, and drug development professionals.

Performance and Efficacy
Both laidlomycin propionate and monensin sodium are effective in improving feed efficiency in

finishing steers. Their primary mechanism involves altering the rumen microbial population,

favoring bacteria that produce propionic acid, a more energy-efficient volatile fatty acid (VFA),

while reducing the production of acetate and methane. This shift in rumen fermentation leads to

better energy utilization from the feed.

A meta-analysis of 17 studies involving 13,603 steers directly compared the effects of

laidlomycin propionate (often in combination with chlortetracycline) and monensin sodium

(often with tylosin). The results indicated that steers fed laidlomycin propionate had a greater

average daily gain (ADG) and dry matter intake (DMI) compared to those fed monensin.[1]

However, feed efficiency (G:F) was not significantly different between the two ionophores in this

comprehensive analysis.[1]
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Conversely, other studies have shown instances where laidlomycin propionate improved feed

efficiency. For example, one study reported an 8.9% improvement in feed efficiency with

laidlomycin propionate supplementation over the entire trial period.[2] Another trial noted that

laidlomycin propionate improved feed efficiency on both a live weight and carcass weight

basis. Monensin has also been consistently shown to improve feed efficiency, with a meta-

analysis indicating an average improvement of 6.4%.[3]

Table 1: Comparative Performance of Finishing Steers Supplemented with Laidlomycin
Propionate or Monensin Sodium (Based on Meta-Analysis)

Performance Metric
Laidlomycin
Propionate

Monensin Sodium
Statistical
Significance (P-
value)

Average Daily Gain

(ADG)
Increased - < 0.05[1]

Dry Matter Intake

(DMI)
Increased - < 0.05[1]

Feed Efficiency (G:F) No Significant Effect No Significant Effect > 0.05[1]

Hot Carcass Weight

(HCW)
Increased - < 0.05[1]

Liver Abscesses* More Common Less Common < 0.05[1]

*Note: The difference in liver abscesses is presumed to be due to the concurrent use of

different antimicrobials (chlortetracycline with laidlomycin propionate and tylosin with

monensin sodium).[1]

Carcass Characteristics
The meta-analysis revealed that steers fed laidlomycin propionate had heavier hot carcass

weights compared to those fed monensin.[1] However, other carcass characteristics such as

yield grade and quality grade were generally not affected by either ionophore. One study did

note that carcasses from steers fed laidlomycin propionate weighed 7.3 kg more than control

cattle.
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Mechanism of Action
Both laidlomycin propionate and monensin are polyether ionophores that act as mobile

carriers of ions across the cell membranes of certain rumen microbes.[4] They primarily target

Gram-positive bacteria, which lack a protective outer membrane.[5] By disrupting the ion

gradients (Na+, K+, H+) across the bacterial cell membrane, these ionophores cause an

energy-expensive futile cycle, ultimately inhibiting the growth and proliferation of susceptible

bacteria.[5][6] This selective inhibition leads to a shift in the microbial population, favoring

Gram-negative bacteria that are more efficient at producing propionate.

The increased propionate production is a key factor in the improved feed efficiency observed

with both ionophores. Propionate is a primary precursor for glucose synthesis in the liver,

providing more energy to the animal for growth.
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Caption: Mechanism of action of ionophores in the rumen leading to improved steer

performance.
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To provide a clear understanding of how these comparisons are made, the following is a

representative experimental design based on common methodologies found in the literature.

Objective: To compare the effects of laidlomycin propionate and monensin sodium on the

performance and carcass characteristics of finishing steers.

Animals: A cohort of finishing beef steers of similar breed, age, and initial body weight are

selected. For instance, a study might use 288 British x Continental x Brahman steers.[7] The

steers are then blocked by weight and randomly assigned to treatment groups.

Diet: The steers are typically transitioned to a high-concentrate finishing diet. The basal diet

composition is consistent across all treatment groups, with the only difference being the

ionophore supplementation. A common finishing diet might consist of 90% concentrate.[7]

Treatments:

Control: Basal diet with no ionophore.

Laidlomycin Propionate: Basal diet supplemented with laidlomycin propionate at a

specified concentration (e.g., 6 or 12 mg/kg of dietary DM).[7]

Monensin Sodium: Basal diet supplemented with monensin sodium at a specified

concentration (e.g., 31 mg/kg of DM), often in combination with an antibiotic like tylosin (e.g.,

12 mg/kg of DM).[7]

Data Collection:

Performance: Individual steer weights are recorded at the beginning and end of the trial, and

at regular intervals in between, to calculate ADG. Feed intake for each pen is recorded daily

to determine DMI. Feed efficiency (G:F) is calculated from ADG and DMI.

Carcass Characteristics: At the conclusion of the feeding trial, steers are harvested, and

standard carcass data are collected, including hot carcass weight, ribeye area, backfat

thickness, and marbling score.

Rumen Fluid Analysis (Optional): In some studies, ruminally cannulated steers may be used

to collect rumen fluid samples to analyze VFA concentrations, pH, and microbial populations.
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Caption: A typical experimental workflow for comparing ionophores in finishing steers.
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Conclusion
Both laidlomycin propionate and monensin sodium are valuable tools for improving the

efficiency of beef production in finishing steers. The choice between the two may depend on

specific production goals. The available data suggests that laidlomycin propionate may lead to

greater average daily gain and dry matter intake, resulting in heavier carcass weights.

However, feed efficiency appears to be comparable between the two ionophores. The

incidence of liver abscesses may be a consideration, although this is often managed with the

concurrent use of other antimicrobials. Researchers and drug development professionals

should consider the specific context of the production system when evaluating the suitability of

each ionophore.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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